Cas no 917748-50-6 (1-(3,5-Dimethyl-isoxazole-4-sulfonyl)-[1,4]diazepane)

1-(3,5-Dimethyl-isoxazole-4-sulfonyl)-[1,4]diazepane is a sulfonamide-based diazepane derivative characterized by its unique structural framework combining an isoxazole ring with a diazepane moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate or scaffold for the development of bioactive molecules. The presence of the sulfonyl group enhances reactivity, facilitating further functionalization, while the diazepane ring contributes to conformational flexibility, which may improve binding affinity in target interactions. Its well-defined structure and synthetic accessibility make it a valuable candidate for exploratory studies in drug discovery, particularly in the design of enzyme inhibitors or receptor modulators.

1-(3,5-Dimethyl-isoxazole-4-sulfonyl)-[1,4]diazepane structure

917748-50-6 structure

Product Name:1-(3,5-Dimethyl-isoxazole-4-sulfonyl)-[1,4]diazepane

CAS No:917748-50-6

MF:C₁₀H₁₇N₃O₃S

MW:259.32528090477

CID:3109077

PubChem ID:8893237

Update Time:2025-10-24

1-(3,5-Dimethyl-isoxazole-4-sulfonyl)-[1,4]diazepane Chemical and Physical Properties

Names and Identifiers

- 1-(3,5-Dimethyl-isoxazole-4-sulfonyl)-[1,4]diazepane
- 1-[(dimethyl-1,2-oxazol-4-yl)sulfonyl]-1,4-diazepane
- AKOS000532845
- 1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-1,4-diazepane
- 4-((1,4-Diazepan-1-yl)sulfonyl)-3,5-dimethylisoxazole
- EN300-57508
- 917748-50-6
- MDL： MFCD08444194
- Inchi： 1S/C10H17N3O3S/c1-8-10(9(2)16-12-8)17(14,15)13-6-3-4-11-5-7-13/h11H,3-7H2,1-2H3
- InChI Key： SOLXIOHBQWWIBD-UHFFFAOYSA-N
- SMILES： S(C1C(C)=NOC=1C)(N1CCNCCC1)(=O)=O

Computed Properties

Exact Mass: 259.09906259Da
Monoisotopic Mass: 259.09906259Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 354
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 83.8Å²

1-(3,5-Dimethyl-isoxazole-4-sulfonyl)-[1,4]diazepane Pricemore >>

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